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Introduction

BTPTT-4F, also known as Y6 or BTP-4F, is a prominent non-fullerene acceptor (NFA) that has
demonstrated significant potential in the field of organic photovoltaics (OPVSs). Its strong
absorption in the near-infrared region and excellent electron mobility have led to high power
conversion efficiencies (PCESs) in outdoor solar cell applications. More recently, its performance
under indoor lighting conditions has garnered considerable interest. The unique spectra of
indoor light sources, such as light-emitting diodes (LEDs) and fluorescent lamps, present a
different set of requirements for optimal photovoltaic performance compared to solar irradiation.
These application notes provide a comprehensive overview of the use of BTPTT-4F in indoor
photovoltaic applications, including performance data, detailed experimental protocols for
device fabrication and characterization, and insights into device stability.

Performance of BTPTT-4F in Indoor Photovoltaic
Applications

The combination of BTPTT-4F as the acceptor with the polymer donor PM6 has become a
benchmark system for high-performance organic solar cells. Under various indoor lighting
conditions, this system has shown promising results. The following table summarizes the key
photovoltaic performance parameters of PM6:BTPTT-4F devices.
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Short-
Open- Circuit Power
Light llluminance Circuit Current Fill Factor Conversion
Source (lux) Voltage Density (FF) (%) Efficiency
(Voc) (V) (Jsc) (PCE) (%)
(mA/cm?)
LED 500 - - - 4.37[1][2]
LED 1000
Fluorescent 500
Fluorescent 1000

Note: While specific performance data for BTPTT-4F under a wide range of indoor conditions is
still emerging in the literature, the available data indicates its strong potential. Further research
is encouraged to populate a more comprehensive performance matrix.

Signaling Pathways and Experimental Workflow

To visualize the fundamental processes and the experimental procedures, the following
diagrams are provided.
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Caption: Charge generation and transport pathway in a PM6:BTPTT-4F solar cell.
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Caption: Experimental workflow for device fabrication and characterization.
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Experimental Protocols
I. Device Fabrication Protocol (Spin-Coating)

This protocol describes the fabrication of an inverted organic photovoltaic device with the
structure: Glass/ITO/ZnO/PM6:BTPTT-4F/MoOs/Ag.

1. Substrate Preparation:
o Start with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

e Sequentially clean the substrates in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes
immediately before use.

2. Hole Transport Layer (HTL) Deposition:

o Prepare a ZnO precursor solution or use a commercial ZnO nanoparticle suspension.

e Spin-coat the ZnO solution onto the cleaned ITO substrates at 3000 rpm for 30 seconds.
e Anneal the substrates at 150°C for 30 minutes in air.

3. Active Layer Preparation and Deposition:

o Prepare a blend solution of PM6 and BTPTT-4F (Y6) in a 1:1.2 weight ratio in chloroform at
a total concentration of 18 mg/mL.[3]

e Add 0.8 vol% of 1-chloronaphthalene as a solvent additive.[3]
« Stir the solution overnight at 40°C in a nitrogen-filled glovebox.
e Filter the solution through a 0.45 um PTFE filter.

e Spin-coat the active layer solution onto the ZnO layer at 3000 rpm for 60 seconds inside the
glovebox.[3]
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e Anneal the film at 100°C for 10 minutes.[3]
4. Electron Transport Layer (ETL) Deposition:

o Thermally evaporate a 10 nm layer of Molybdenum trioxide (MoO3) on top of the active layer
at a rate of 0.1 A/s under a vacuum of <106 Torr.

5. Electrode Deposition:

« Subsequently, thermally evaporate a 100 nm thick silver (Ag) electrode at a rate of 1-2 A/s
through a shadow mask to define the device area (typically 0.04 cm3).

6. Encapsulation:

o Encapsulate the devices using a UV-curable epoxy resin and a glass slide in a nitrogen-filled
glovebox to prevent degradation from moisture and oxygen.

Il. Indoor Photovoltaic Characterization Protocol

1. Light Source and Calibration:

« Ultilize a calibrated indoor light simulator equipped with LED or fluorescent lamps. The light
source should meet the Class A solar simulator standards as per IEC 60904-9 for temporal
stability and spatial uniformity.[4]

e The light intensity (illuminance) should be measured and calibrated using a certified
spectroradiometer or a reference solar cell calibrated for indoor spectra. Standard
illuminance levels for testing are typically 200, 500, and 1000 lux.[5][6]

2. Current-Voltage (J-V) Measurement:

» Place the encapsulated device on a temperature-controlled stage set to 25°C.

e Connect the device to a source measure unit (SMU).

« llluminate the device with the calibrated indoor light source at the desired illuminance.

e Measure the J-V characteristics by sweeping the voltage from -0.2 Vto 1.2 V.
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e From the J-V curve, extract the key photovoltaic parameters: open-circuit voltage (Voc),
short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

3. External Quantum Efficiency (EQE) Measurement:

¢ Measure the EQE spectrum of the device using a dedicated EQE system with a lock-in
amplifier and a calibrated silicon photodiode.

e The Jsc can be calculated by integrating the EQE spectrum with the emission spectrum of
the indoor light source.

lll. Stability Testing Protocol

1. Continuous lllumination Test:

o Place the encapsulated devices under continuous illumination from an indoor light source
(e.g., white LED at 1000 lux) in a controlled environment (e.g., 25°C, ambient air or
nitrogen).

» Periodically measure the J-V characteristics of the devices to monitor the degradation of the
photovoltaic parameters (PCE, Voc, Jsc, FF) over time.

e A common metric for stability is the Tso lifetime, which is the time it takes for the PCE to
decrease to 80% of its initial value. Studies have shown that some organic solar cells can
maintain their performance for over 1000 hours under continuous 1000 lux illumination.[7]

Conclusion

BTPTT-4F is a highly promising non-fullerene acceptor for indoor photovoltaic applications. The
PM6:BTPTT-4F system has already demonstrated competitive performance, and further
optimization of the device architecture and materials processing is expected to lead to even
higher efficiencies and stability. The provided protocols offer a standardized approach for the
fabrication and characterization of BTPTT-4F-based indoor OPVs, which will aid in the reliable
evaluation and comparison of new materials and device designs in this rapidly advancing field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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